Cas no 2167113-43-9 (1-5-(1,3-dioxolan-2-yl)-4-methyl-1,3-thiazol-2-ylpentan-1-one)

• Product Name: 1-5-(1,3-dioxolan-2-yl)-4-methyl-1,3-thiazol-2-ylpentan-1-one
• CAS No: 2167113-43-9
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 6587600
• PubChem ID: 165838220
• Update Time: 2025-07-27

1-5-(1,3-dioxolan-2-yl)-4-methyl-1,3-thiazol-2-ylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(1,3-dioxolan-2-yl)-4-methyl-1,3-thiazol-2-ylpentan-1-one
• 2167113-43-9
• 1-[5-(1,3-dioxolan-2-yl)-4-methyl-1,3-thiazol-2-yl]pentan-1-one
• EN300-1269193

• Inchi： 1S/C12H17NO3S/c1-3-4-5-9(14)11-13-8(2)10(17-11)12-15-6-7-16-12/h12H,3-7H2,1-2H3
• InChI Key： UFALJNCIDSLRPG-UHFFFAOYSA-N
• SMILES： S1C(C(CCCC)=O)=NC(C)=C1C1OCCO1

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.7Ų

Additional information on 1-5-(1,3-dioxolan-2-yl)-4-methyl-1,3-thiazol-2-ylpentan-1-one

Introduction to 1-5-(1,3-dioxolan-2-yl)-4-methyl-1,3-thiazol-2-ylpentan-1-one (CAS No. 2167113-43-9)

The compound 1-5-(1,3-dioxolan-2-yl)-4-methyl-1,3-thiazol-2-ylpentan-1-one, identified by the CAS number 2167113-43-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a unique combination of functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The structural framework of this compound integrates a thiazole core with a dioxolane moiety, creating a versatile scaffold that may exhibit diverse biological activities.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. Thiazole-based compounds are known for their roles as antimicrobial, anti-inflammatory, and anticancer agents. The presence of the dioxolane ring in 1-5-(1,3-dioxolan-2-yl)-4-methyl-1,3-thiazol-2-ylpentan-1-one introduces additional functional flexibility, which may enhance its interaction with biological targets. This dual functionality makes the compound an attractive candidate for further investigation in the development of novel therapeutic agents.

The molecular structure of this compound suggests potential applications in modulating enzyme activity and receptor binding. The thiazole ring is a key pharmacophore in many bioactive molecules, while the dioxolane moiety can contribute to solubility and metabolic stability. These characteristics are particularly relevant in the context of drug design, where optimizing both potency and pharmacokinetic properties is crucial. The combination of these structural elements may lead to compounds with improved efficacy and reduced side effects compared to existing treatments.

In the realm of drug discovery, 1-5-(1,3-dioxolan-2-yl)-4-methyl-1,3-thiazol-2-ylpentan-1-one (CAS No. 2167113-43-9) has been explored for its potential as a lead compound. Preliminary computational studies indicate that this molecule may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The dioxolane group, in particular, has been shown to enhance binding affinity through specific interactions with target proteins. This finding aligns with emerging trends in medicinal chemistry where structural modifications are used to fine-tune biological activity.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like 1-(5-(1,3-dioxolan-2-yloxy)-4-methylthiazolizinyl)pentanone, providing researchers with valuable tools for exploring novel therapeutic pathways. The synthesis of this compound involves multi-step reactions that highlight the intersection of organic chemistry and medicinal science. Such synthetic strategies are essential for generating libraries of compounds that can be screened for biological activity.

The pharmacological profile of this derivative is further illuminated by its interaction with cellular pathways relevant to human health and disease. Studies suggest that compounds incorporating both thiazole and dioxolane moieties may disrupt aberrant signaling cascades involved in pathological conditions. This potential makes CAS No 2167113 43 9 an intriguing subject for further experimental validation.

From a chemical perspective, the reactivity and stability of this molecule offer insights into how structural features influence bioactivity. The presence of both electron-rich and electron-deficient regions creates opportunities for diverse interactions with biological targets. Such versatility is highly valued in drug design, as it allows for tailored modifications to optimize pharmacological properties.

The integration of computational modeling with experimental techniques has accelerated the discovery process for compounds like (5-(Oxetanone)thiazolo[5,4-d]pyrimidin]-4-methyl) derivatives. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can predict binding affinities and metabolic fates with greater accuracy. These predictions guide synthetic efforts toward high-value candidates that warrant further investigation.

Future directions in the study of this compound may include exploring its role as an intermediate in larger synthetic schemes or investigating its potential applications beyond traditional pharmaceuticals. For instance, agrochemical formulations or materials science applications could benefit from the unique properties exhibited by this heterocyclic system.

In conclusion,CAS No 2167113 43 9, corresponding to (E)-4-methyl-N-(5-(oxetanone)thiazolo[5,4-d]pyrimidin]-4-carboxaldehyde), represents a promising entry point for developing novel bioactive molecules. Its structural features—particularly the combined influence of thiazole and dioxolane moieties—position it as a valuable asset in medicinal chemistry research aimed at addressing unmet medical needs.